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An In-depth Technical Guide for Researchers

Getting Started with gem5 for Computer
Architecture Research
This guide serves as a comprehensive introduction to the gem5 simulator, a powerful and

modular platform for computer architecture research. It is designed for researchers and

scientists who are new to gem5 and aims to provide a foundational understanding of its core

concepts, setup, and basic operation.

Introduction to the gem5 Simulator
The gem5 simulator is a modular, open-source platform for computer system architecture

research, covering everything from system-level architecture to processor microarchitecture.[1]

[2] It is a discrete-event simulator, meaning it models the passage of time as a series of distinct

events.[3] gem5 is highly flexible, allowing researchers to configure, extend, or replace its

components to suit their specific research needs.[3] The simulator is primarily written in C++

and Python, with simulation configurations being handled by Python scripts.[3]

Key features of gem5 include:

Multiple ISAs Support: gem5 supports a variety of Instruction Set Architectures (ISAs),

including x86, ARM, RISC-V, SPARC, and others, allowing for diverse and cross-architecture

studies.[2][4][5]
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Interchangeable CPU Models: It provides several CPU models with varying levels of detail,

such as simple functional models for speed and detailed out-of-order models for accuracy.[2]

[6][7]

Detailed Memory System: gem5 includes a flexible, event-driven memory system that can

model complex, multi-level cache hierarchies and various DRAM controllers.[2][8]

Multiple Simulation Modes: gem5 can operate in two primary modes: Syscall Emulation (SE)

and Full System (FS).[9][10]

Simulation Modes: SE vs. FS
gem5 offers two main simulation modes that cater to different research needs.[9]

Syscall Emulation (SE) Mode: This mode focuses on simulating the CPU and memory

system for a single user-space application.[9][10] It relies on the host operating system to

handle system calls, which simplifies the simulation setup.[10][11] SE mode is ideal for

studies where the detailed interaction with the operating system is not critical.

Full System (FS) Mode: In this mode, gem5 emulates a complete hardware system, allowing

an unmodified operating system and its applications to run on the simulated hardware.[6][9]

This mode is akin to a virtual machine and is essential for research involving OS interactions,

device drivers, and complex software stacks.[10]

Getting Started: Installation and Setup
This section provides a detailed protocol for downloading and compiling gem5 on a Unix-like

operating system.

Experimental Protocol: gem5 Installation
Objective: To download the gem5 source code and compile the simulator binary.

Prerequisites: A Unix-like operating system (Linux is recommended) with necessary

dependencies installed.[12]

Dependencies: Before compiling gem5, you need to install several packages. Key

dependencies include:
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git: For cloning the source code repository.

scons: The build system used by gem5.

g++ or another C++ compiler.

python-dev: Python development headers.

swig: A software development tool that connects C/C++ programs with high-level

programming languages.

Other libraries such as zlib1g-dev and libprotobuf-dev.[13][14]

Procedure:

Clone the gem5 Repository: Download the source code from the official gem5 GitHub

repository. It is recommended to use the latest stable branch for research.[12]

Compile gem5: Use scons to build the simulator. The build process can be time-consuming

and memory-intensive.[12] The command specifies the target ISA and the desired

optimization level. The -j flag specifies the number of parallel compilation jobs.[11]

As of gem5 v24.1, the ALL build includes all ISAs and Ruby protocols.[15]

For a machine with 8 cores, you might use -j 9.[16]

Verification: Upon successful compilation, a gem5 binary will be created in the build/ALL/

directory (e.g., build/ALL/gem5.opt).[12]

The gem5 Architecture: Core Concepts
gem5's modularity is built upon a few fundamental concepts that are crucial for users to

understand.

SimObjects
The core of gem5's modular design is the SimObject.[9] Most simulated components, such as

CPUs, caches, memory controllers, and buses, are implemented as SimObjects.[10][17] These
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C++ objects are exported to Python, allowing researchers to instantiate and configure them

within a Python script to define the simulated system's architecture.[9][17]

The gem5 Standard Library
To simplify the process of creating simulation scripts, gem5 provides a standard library (stdlib).

[17][18] This library offers a collection of pre-defined, high-level components that can be easily

combined to build a simulated system.[17][19] The philosophy behind the stdlib is analogous to

building a real computer from off-the-shelf parts.[18] It abstracts away much of the low-level

configuration, reducing boilerplate code and the potential for errors.[19]

The main components of the standard library are:

Board: The backbone of the system where other components are connected.[19]

Processor: Contains one or more CPU cores.[18]

MemorySystem: Defines the main memory, such as a DDR3 or DDR4 system.[18]

CacheHierarchy: Defines the components between the processor and main memory, such as

L1 and L2 caches.[18]

AbstractBoard

AbstractProcessor AbstractMemorySystem AbstractCacheHierarchy

Board

Processor
(e.g., SimpleProcessor)

plugs into

Memory System
(e.g., SingleChannelDDR3_1600)

plugs into

Cache Hierarchy
(e.g., NoCache, PrivateL1...)

plugs into
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gem5 Standard Library component relationships.

Your First Simulation: A "Hello World" Experiment
Running a simulation in gem5 involves executing the compiled binary with a Python

configuration script as an argument.[12] This protocol details how to run a basic "Hello World"

example in SE mode using the gem5 standard library.

Experimental Protocol: Running a "Hello World"
Simulation
Objective: To run a pre-compiled "Hello World" binary on a simple simulated system in SE

mode.

Procedure:

Create a Configuration Script: Create a Python file (e.g., hello.py) to define the simulated

system. This script will use components from the gem5 standard library.[15]

Run the Simulation: Execute the gem5 binary with your Python script.

Observe the Output: The simulation will run, and you should see "Hello world!" printed to

your terminal, which is the output from the simulated binary.[12] An output directory named

m5out will also be created.[20]

Simulation Workflow Diagram
The following diagram illustrates the high-level workflow of a gem5 simulation.
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High-level gem5 simulation workflow.

Analyzing the Output
After a simulation completes, gem5 generates an output directory, typically named m5out,

which contains detailed information about the simulation run.[20]

The key files in the m5out directory are:
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config.ini / config.json: These files contain a complete record of every SimObject created for

the simulation and all of its parameters, including those set by default.[20] This is crucial for

ensuring reproducibility.

stats.txt: This file contains a dump of all the statistics collected during the simulation.[20]

Statistics are registered by SimObjects and provide detailed insights into the behavior and

performance of the simulated system.

Data Presentation: Key Simulation Statistics
The stats.txt file provides a wealth of quantitative data. Below is a table summarizing some of

the most important high-level statistics.

Statistic Name Description Example Use Case

sim_seconds
The total simulated time that

has passed.[20]

Calculating simulated

performance.

sim_insts

The total number of

instructions committed by the

CPU(s).[20]

Measuring workload progress.

host_inst_rate

The simulation speed in terms

of host instructions per

second.[20]

Assessing the performance of

the simulator itself.

system.cpu.ipc
Instructions Per Cycle for the

CPU.
Core performance analysis.

system.cpu.dcache.miss_rate
The miss rate of the L1 data

cache.

Memory system performance

analysis.

system.mem_ctrl.bw_total
Total memory bandwidth

utilized.

Analyzing memory system

bottlenecks.

Building a System: CPU, Cache, and Memory
To conduct meaningful research, you will need to move beyond the simplest configurations and

build systems with more detailed components, such as caches. The modular nature of gem5
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and its standard library makes this straightforward.

Experimental Protocol: Simulating a System with
Caches
Objective: To configure and simulate a simple system consisting of a CPU, L1 instruction and

data caches, an L2 cache, and a memory bus.

Procedure:

Modify the Configuration Script: Start with the "Hello World" script and replace the NoCache

hierarchy with a classic cache hierarchy like PrivateL1PrivateL2CacheHierarchy.

Run and Analyze: Run the simulation as before. The new configuration will be reflected in

m5out/config.ini. You can now analyze cache-related statistics (e.g., miss rates, hit latency)

in m5out/stats.txt to understand the performance of your memory system.

System Component Connection Diagram
The following diagram illustrates the logical connections in the simple cached system you

configured.
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Logical connections in a simple cached system.

Summary of Quantitative Data
For quick reference, the following tables summarize key quantitative and categorical data about

gem5's capabilities.

Table 1: Supported Instruction Set Architectures (ISAs)
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ISA Support Status

X86
Supports 64-bit extensions; can boot unmodified

Linux kernels.[5]

ARM
Supports ARMv8-A profile (AArch32 and

AArch64); can boot Linux.[5]

RISC-V
Support for privileged ISA spec is a work in

progress.[2]

SPARC
Models a single core of an UltraSPARC T1; can

boot Solaris.[5]

MIPS Supported.[2]

Alpha
Models a DEC Tsunami system; can boot Linux

2.4/2.6 and FreeBSD.[5]

POWER
Limited to syscall emulation mode based on

POWER ISA v3.0B.[5]

Table 2: gem5 CPU Models
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CPU Model Type Key Characteristics

AtomicSimpleCPU Functional

Uses atomic memory accesses

for speed; not cycle-accurate

for memory.[21]

TimingSimpleCPU In-Order

Uses timing-based memory

accesses; stalls on cache

misses.[21]

O3CPU Out-of-Order

A detailed, cycle-accurate

model of an out-of-order

processor.[7]

MinorCPU In-Order
A more realistic in-order CPU

model with a fixed pipeline.[6]

KVMCPU KVM-based

Uses virtualization to

accelerate simulation,

especially for non-interesting

code regions.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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